Cas no 43002-54-6 ((2-Phenyl-1H-imidazol-4-yl)methanol)

• Product Name: (2-Phenyl-1H-imidazol-4-yl)methanol
• CAS No: 43002-54-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD06202903
• CID: 327973
• PubChem ID: 10080865
• Update Time: 2025-09-28

(2-Phenyl-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-1H-imidazol-4-yl)methanol
• (2-phenyl-1H-imidazol-5-yl)methanol
• 1H-Imidazole-5-methanol,2-phenyl-
• 2-phenyl-1H-Imidazole-5-methanol
• 4-(HYDROXYMETHYL)-2-PHENYL-1H-IMIDAZOLE
• (2-phenyl-1(3)H-imidazol-4-yl)-methanol
• (2-phenyl-3H-imidazol-4-yl)methanol
• 1H-Imidazole-5-methanol,2-phenyl
• 2-phenyl-1H-imidazole-4-methanol
• 2-phenyl-4-hydroxymethylimidazole
• 2-phenyl-4-imidazolemethanol
• 4(5)-(hydroxymethyl)-2-phenylimidazole
• 4-hydroxymethyl-2-phenylimidazole
• phenylimidazolylmethanol
• 1H-Imidazole-4-methanol, 2-phenyl-
• AKOS016346880
• MFCD06202903
• (2-phenyl-1H-imidazol-4-yl)methanol, AldrichCPR
• Z1575082106
• FT-0680889
• SY081601
• AKOS005072056
• SCHEMBL672597
• CB-0713
• 2-phenyl-5-hydroxymethylimidazole
• (2-Phenyl-1H-imidazol-4-yl)methanol;1H-Imidazole-4-methanol, 2-phenyl-
• GGRBEFVMJHQWFG-UHFFFAOYSA-N
• AB56102
• DTXSID40435236
• BCP32460
• EN300-54948
• J-500895
• 5-hydroxymethyl-2-phenyl-1H-imidazole
• A872777
• CS-0452450
• 43002-54-6
• ALBB-016273
• DA-05903

• MDL： MFCD06202903
• Inchi： 1S/C10H10N2O/c13-7-9-6-11-10(12-9)8-4-2-1-3-5-8/h1-6,13H,7H2,(H,11,12)
• InChI Key： GGRBEFVMJHQWFG-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.244
• Melting Point: 144-146
• Boiling Point: 438.665°C at 760 mmHg
• Flash Point: 219.097°C
• Refractive Index: 1.63
• PSA: 48.91000
• LogP: 1.56900

(2-Phenyl-1H-imidazol-4-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2-Phenyl-1H-imidazol-4-yl)methanol

(2-Phenyl-1H-imidazol-4-yl)methanol: A Comprehensive Overview

(2-Phenyl-1H-imidazol-4-yl)methanol, also known by its CAS number 43002-54-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this molecule comprises a methoxy group attached to an imidazole ring, with a phenyl group substituting at the 2-position of the imidazole. This unique structure contributes to its distinctive chemical properties and reactivity.

The synthesis of (2-Phenyl-1H-imidazol-4-yl)methanol has been extensively explored in recent studies, with researchers focusing on developing efficient and scalable methods for its production. One notable approach involves the use of nucleophilic aromatic substitution, where the phenyl-substituted imidazole is reacted with a suitable alcohol under specific conditions to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale manufacturing.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2-Phenyl-1H-imidazol-4-yl)methanol. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the conjugation between the imidazole ring and the methoxy group. This property enhances its ability to participate in various chemical reactions, including nucleophilic additions and cyclizations, which are crucial for its application in organic synthesis.

In terms of biological activity, (2-Phenyl-1H-imidazol-4-yl)methanol has shown promising results in recent studies as a potential anticancer agent. Researchers have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation and apoptosis. Furthermore, its ability to modulate signaling pathways such as the PI3K/Akt pathway has been highlighted as a potential mechanism for its anticancer effects.

The pharmacokinetic properties of (2-Phenyl-1H-imidazol-4-yl)methanol have also been investigated in preclinical studies. These studies indicate that the compound exhibits moderate bioavailability and pharmacokinetic stability, making it a viable candidate for further drug development. However, ongoing research is focused on improving its solubility and bioavailability through structural modifications and formulation strategies.

In addition to its therapeutic potential, (2-Phenyl-1H-imidazol- strong> has found applications in materials science, particularly in the development of novel materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of (2- strong>-phenyl- strong>imidazol- strong>-methanol) as a lead compound for drug discovery programs targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

In conclusion, (2- strong>-phenyl- strong>imidazol- strong>-methanol) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in both academic research and industrial applications.